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Compound of Interest

Compound Name: L-Ornithine hydrochloride

Cat. No.: B7775973

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Ornithine hydrochloride, a salt of the non-proteinogenic amino acid L-Ornithine, is a key
intermediate in the urea cycle, playing a crucial role in the detoxification of ammonia.[1][2] It
also serves as a precursor for the synthesis of polyamines, which are essential for cell
proliferation.[3] In the context of in vitro studies, L-Ornithine is utilized as a cell culture media
supplement and to investigate its effects on various cellular processes, including cell growth,
signaling pathways, and mitochondrial function. Notably, L-Ornithine has been shown to
activate the Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor, influencing
intracellular calcium signaling and protecting against oxidative stress in certain cell types.[4][5]

These application notes provide detailed protocols for the preparation and use of L-Ornithine
hydrochloride solutions in in vitro studies, ensuring reproducibility and accuracy in
experimental setups.

Data Presentation
Table 1: Physicochemical Properties of L-Ornithine
Hydrochloride
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Property Value Reference
CAS Number 3184-13-2 [6]
Molecular Formula CsH12N202 - HCI [7]
Molecular Weight 168.62 g/mol [8]
Appearance White crystalline powder [3]
Purity >98% [8]

ble 2: Solubility of L-Ornithi Irochlorid

Solvent Solubility Reference
Water 100 mg/mL (593.05 mM) 9]

543 mg/mL at 20°C [3]

Phosphate-Buffered Saline ~10 mg/mL. 7]

(PBS), pH 7.2

Table 3: Recommended Storage and Stability of L-
Ornithine Hydrochloride Solutions

. Storage -

Solution Type Stability Reference
Temperature

Solid -20°C > 4 years [7]

Stock Solution
-20°C 1 year [9]

(Aqueous)

-80°C 2 years [9]

Aqueous Solution (in
PBS)

Not recommended for
Room Temperature [7]
more than one day

Table 4: Exemplary Concentrations for In Vitro Studies
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. . Concentration
Application Cell Line Reference
Range

Caz* Signaling

o HK-2 (Human Kidney) 0-10 mM [6]
Activation
Protection Against ] 10 pM, 100 pMm, 300
o HK-2 (Human Kidney) [6]
Oxidative Stress Y
Not specified, added
Cell Culture
CHO-K1 to F12 serum-free
Supplement )
media
) ) PC-12 (Rat 0.1 mg/mL (as Poly-L-
Cell Adhesion Coating o [10]
Pheochromocytoma) Ornithine)

Experimental Protocols
Protocol 1: Preparation of a 100 mM L-Ornithine
Hydrochloride Stock Solution

Materials:

L-Ornithine hydrochloride (solid)

o Sterile, deionized, or distilled water

« Sterile conical tubes (15 mL or 50 mL)

o Sterile 0.22 pum syringe filter

» Sterile syringes

o \ortex mixer

e Analytical balance and weigh paper/boat

Procedure:
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» Weighing: Accurately weigh 168.62 mg of L-Ornithine hydrochloride.

» Dissolution: Transfer the weighed solid into a sterile 15 mL conical tube. Add 10 mL of sterile
water to achieve a final concentration of 100 mM.

e Mixing: Vortex the solution until the L-Ornithine hydrochloride is completely dissolved.
Gentle warming or sonication may be required to facilitate dissolution at high concentrations.

[°]

 Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
new sterile conical tube.

 Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes
(e.g., 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one year or
at -80°C for up to two years to avoid repeated freeze-thaw cycles.[9]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

Materials:

¢ 100 mM L-Ornithine hydrochloride stock solution (from Protocol 1)
 Sterile cell culture medium (e.g., DMEM, RPMI-1640)

 Sterile conical tubes or microcentrifuge tubes

Procedure:

e Thawing: Thaw a single aliquot of the 100 mM L-Ornithine hydrochloride stock solution at
room temperature.

 Dilution Calculation: Calculate the volume of the stock solution required to achieve the
desired final concentration in your cell culture medium. For example, to prepare 10 mLofa 1
mM working solution:

o Use the formula: C1Vi1 = C2V2
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o (100 mM) * V1 = (1 mM) * (10 mL)
o V1=0.1mLor 100 pL
e Preparation: In a sterile tube, add 9.9 mL of pre-warmed cell culture medium.

» Addition of Stock Solution: Add 100 pL of the 100 mM L-Ornithine hydrochloride stock
solution to the cell culture medium.

e Mixing: Gently mix the solution by pipetting up and down or by inverting the tube.

o Application: The working solution is now ready to be added to your cell cultures.

Visualizations
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Workflow for L-Ornithine Hydrochloride Solution Preparation
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Caption: Workflow for preparing L-Ornithine hydrochloride solutions.
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L-Ornithine Signaling Pathway via CaSR
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Caption: L-Ornithine induced signaling cascade in HK-2 cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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